Cas no 68569-32-4 ( )

• Product Name: &nbsp
• CAS No: 68569-32-4
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 874581
• PubChem ID: 18411844
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carbonyl chloride (9CI)
• bicyclo[2.2.2]octane-3-carbonyl chloride
• BICYCLO[2.2.2]OCTANE-2-CARBONYL CHLORIDE
• SCHEMBL5724602
• DTXSID30593516
• 2-Bicyclo[2.2.2]octanecarbonyl chloride
• KCWIFWCZCINQMX-UHFFFAOYSA-N
• 68569-32-4
•  

• Inchi： 1S/C9H13ClO/c10-9(11)8-5-6-1-3-7(8)4-2-6/h6-8H,1-5H2
• InChI Key： KCWIFWCZCINQMX-UHFFFAOYSA-N
• SMILES： ClC(C1CC2CCC1CC2)=O

Computed Properties

• Exact Mass: 172.0654927g/mol
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų